Cas no 1805397-52-7 (Ethyl 3-chloro-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate)
Ethyl 3-chloro-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure features a chloro, cyano, and difluoromethyl substituent, offering multiple reactive sites for further functionalization. The presence of the difluoromethyl group enhances metabolic stability and bioavailability, making it valuable in drug discovery. The ethyl ester moiety provides flexibility for hydrolysis or transesterification, enabling diverse downstream modifications. This compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and herbicides, due to its balanced reactivity and structural robustness. High purity grades ensure consistent performance in synthetic applications.
1805397-52-7 structure
Product Name:Ethyl 3-chloro-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate
CAS No:1805397-52-7
MF:C10H7ClF2N2O2
MW:260.624588251114
CID:4865371
Update Time:2025-06-08
Ethyl 3-chloro-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 3-chloro-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate
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- Inchi： 1S/C10H7ClF2N2O2/c1-2-17-10(16)8-7(11)5(3-14)6(4-15-8)9(12)13/h4,9H,2H2,1H3
- InChI Key： BJVBHABYJCZRTD-UHFFFAOYSA-N
- SMILES： ClC1C(C(=O)OCC)=NC=C(C(F)F)C=1C#N
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 332
- XLogP3: 2.4
- Topological Polar Surface Area: 63
Ethyl 3-chloro-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029055038-1g |
Ethyl 3-chloro-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate |
1805397-52-7 | 97% | 1g |
$1,534.70 | 2022-04-01 |
Ethyl 3-chloro-4-cyano-5-(difluoromethyl)pyridine-2-carboxylate Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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